Cas no 6965-55-5 (Acetamide,N-(4-oxo-2-phenyl-4H-1-benzopyran-3-yl)-)

• Product Name: Acetamide,N-(4-oxo-2-phenyl-4H-1-benzopyran-3-yl)-
• CAS No: 6965-55-5
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 524377
• PubChem ID: 249526
• Update Time: 2025-04-19

Acetamide,N-(4-oxo-2-phenyl-4H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-oxo-2-phenyl-4H-1-benzopyran-3-yl)-
• N1-(4-oxo-2-phenyl-4H-chromen-3-yl)acetamide
• NSC-67942
• IDI1_014457
• BRD-K92349587-001-01-4
• CHEMBL484432
• SR-01000636855-1
• DTXSID20989767
• HMS1439L12
• NSC67942
• 6965-55-5
• N-(4-oxo-2-phenylchromen-3-yl)acetamide
• Oprea1_004153
• N-(4-Oxo-2-phenyl-4H-1-benzopyran-3-yl)ethanimidic acid
• Maybridge3_003070
• CCG-47221

• Inchi： 1S/C17H13NO3/c1-11(19)18-15-16(20)13-9-5-6-10-14(13)21-17(15)12-7-3-2-4-8-12/h2-10H,1H3,(H,18,19)
• InChI Key： DJNKYHOEYUEGAM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=C1C1C=CC=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.3
• Boiling Point: 491.3°Cat760mmHg
• Flash Point: 251°C
• Refractive Index: 1.646
• PSA: 55.4
• LogP: 3.49140